Cas no 7164-21-8 (Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 7164-21-8
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1094839
• PubChem ID: 11829992
• Update Time: 2025-08-04

Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate
• 2-carbethoxy-3-cyano-1-methylpyrrole
• SB63359
• ETHYL 3-CYANO-1-METHYLPYRROLE-2-CARBOXYLATE
• 7164-21-8
• ethyl3-cyano-1-methyl-1h-pyrrole-2-carboxylate

• Inchi： 1S/C9H10N2O2/c1-3-13-9(12)8-7(6-10)4-5-11(8)2/h4-5H,3H2,1-2H3
• InChI Key： LSSODWCEAGEBNI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C=CN1C)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Additional information on Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 7164-21-8)

Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 7164-21-8) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrole ring substituted with cyano and ester functional groups, makes it a valuable intermediate in synthetic chemistry. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of heterocyclic compounds with bioactive properties.

In recent years, the demand for Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate has surged, driven by its role in the synthesis of novel pharmaceuticals and specialty chemicals. Researchers are increasingly exploring its utility in creating small-molecule inhibitors and biologically active scaffolds. The compound's cyano group enhances its reactivity, enabling diverse chemical transformations, while the ester moiety offers flexibility for further derivatization.

One of the most searched topics related to CAS No. 7164-21-8 is its application in medicinal chemistry. Users often inquire about its use in designing anticancer agents or antimicrobial compounds. Studies suggest that derivatives of this compound exhibit promising activity against various enzyme targets, making it a focal point for drug development projects. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthetic methods.

The compound's synthetic accessibility and structural modularity have also made it a subject of interest in material science. For instance, its incorporation into organic electronic materials or polymers has been explored for applications in optoelectronics and sensors. This versatility underscores its relevance across multiple disciplines, from life sciences to advanced materials.

From an industrial perspective, Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate is often discussed in the context of scale-up synthesis and process optimization. Manufacturers and researchers alike seek efficient protocols to produce high-purity batches, ensuring consistency for R&D applications. Questions about its storage conditions, solubility, and stability are frequently addressed in technical forums, reflecting its practical importance.

In summary, Ethyl 3-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 7164-21-8) stands out as a critical building block in modern chemistry. Its multifaceted applications, combined with its adaptability to cutting-edge research, ensure its continued prominence in both academic and industrial settings. As innovation in chemical synthesis and molecular design progresses, this compound is poised to remain a key player in the development of next-generation functional materials and therapeutic agents.